Cas no 64380-54-7 (1,3-Dioxolane, 2-(2-methylphenyl)-)

• Product Name: 1,3-Dioxolane, 2-(2-methylphenyl)-
• CAS No: 64380-54-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1678512
• PubChem ID: 11986179
• Update Time: 2025-10-15

1,3-Dioxolane, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(2-methylphenyl)-
• 2-(2-methylphenyl)-1,3-dioxolane
• 2-(o-Tolyl)-1,3-dioxolane
• AKOS006294507
• 64380-54-7
• SCHEMBL6590588

• MDL： MFCD06208935
• Inchi： 1S/C10H12O2/c1-8-4-2-3-5-9(8)10-11-6-7-12-10/h2-5,10H,6-7H2,1H3
• InChI Key： RBJSDDLCKLEMTR-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1,3-Dioxolane, 2-(2-methylphenyl)-

1,3-Dioxolane, 2-(2-Methylphenyl)- (CAS No. 64380-54-7): A Comprehensive Overview

1,3-Dioxolane, 2-(2-methylphenyl)- (CAS No. 64380-54-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 2-(o-Tolyl)-1,3-dioxolane, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date perspective.

The molecular formula of 1,3-Dioxolane, 2-(2-methylphenyl)- is C₉H₁₀O₂, and its molecular weight is approximately 150.17 g/mol. The compound features a five-membered dioxolane ring with a substituted phenyl group at the 2-position. This structure confers unique chemical properties that make it an attractive candidate for various synthetic transformations and functional applications.

In terms of physical properties, 1,3-Dioxolane, 2-(2-methylphenyl)- is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits a boiling point of around 160°C at atmospheric pressure and a melting point of approximately -50°C. These physical characteristics make it suitable for use in a wide range of chemical processes and reactions.

The synthesis of 1,3-Dioxolane, 2-(2-methylphenyl)- can be achieved through several methods. One common approach involves the reaction of o-tolualdehyde with ethylene glycol in the presence of an acid catalyst. This reaction typically proceeds via the formation of a hemiacetal intermediate, which then undergoes cyclization to form the desired dioxolane ring. Another method involves the use of o-tolyl glycolate as a starting material, which can be cyclized under appropriate conditions to yield the target compound.

In recent years, significant research has been conducted to explore the potential applications of 1,3-Dioxolane, 2-(2-methylphenyl)-. One area of interest is its use as a building block in the synthesis of more complex organic molecules. The dioxolane ring provides a stable platform for further functionalization, making it valuable in the development of pharmaceuticals and fine chemicals. For example, studies have shown that derivatives of this compound can exhibit potent biological activities, including anti-inflammatory and anti-cancer properties.

Beyond its role in synthetic chemistry, 1,3-Dioxolane, 2-(2-methylphenyl)- has also found applications in materials science. Its unique structure and reactivity make it suitable for use in the preparation of polymers and other advanced materials. Research has demonstrated that incorporating this compound into polymer chains can enhance their mechanical properties and thermal stability. This has led to its use in various industrial applications, such as coatings and adhesives.

In the pharmaceutical industry, 1,3-Dioxolane, 2-(2-methylphenyl)- has been investigated for its potential therapeutic uses. Studies have shown that certain derivatives of this compound can exhibit selective binding to specific receptors or enzymes, making them promising candidates for drug development. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of 1,3-Dioxolane, 2-(2-methylphenyl)- showed significant activity against cancer cells by inhibiting key signaling pathways involved in tumor growth.

The environmental impact of 1,3-Dioxolane, 2-(2-methylphenyl)- is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Research into more sustainable synthesis methods and biodegradable derivatives is ongoing to address these concerns.

In conclusion, 1,3-Dioxolane, 2-(2-methylphenyl)- (CAS No. 64380-54-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.